Cas no 133764-33-7 (2-Pentanol, 2-methyl-,2-nitrate)

• Product name: 2-Pentanol, 2-methyl-,2-nitrate
• CAS No: 133764-33-7
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 231951
• PubChem ID: 179250

2-Pentanol, 2-methyl-,2-nitrate Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 2-methyl-,2-nitrate
• 2-methylpentan-2-yl nitrate
• 2-METHYL-2-PENTYL NITRATE
• 133764-33-7
• DTXSID50158363

• Inchi： InChI=1S/C6H13NO3/c1-4-5-6(2,3)10-7(8)9/h4-5H2,1-3H3
• InChI Key： LFIPHSRTIDHJFT-UHFFFAOYSA-N
• SMILES： CCCC(O[N+]([O-])=O)(C)C

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 166.8°Cat760mmHg
• Flash Point: 53.8°C
• Refractive Index: 1.425
• PSA: 52.37